Cas no 79252-42-9 (2H-1-Benzopyran-2-one, 6,7-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 6,7-dimethyl-
• CAS No: 79252-42-9
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 533111
• PubChem ID: 12715051
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6,7-dimethyl-
• 6,7-dimethylchromen-2-one
• 79252-42-9
• DTXSID40507780
• 6,7-dimethyl-chromen-2-one
• SCHEMBL8036025
• 6,7-Dimethyl-2H-1-benzopyran-2-one
• 6,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C11H10O2/c1-7-5-9-3-4-11(12)13-10(9)6-8(7)2/h3-6H,1-2H3
• InChI Key： UBLOOKRIGSUIOU-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C)C(C)=CC1=2)=O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives